![molecular formula C12H18ClNO B1402788 N-(4-methylphenyl)tetrahydro-2H-pyran-4-amine hydrochloride CAS No. 1158447-38-1](/img/structure/B1402788.png)
N-(4-methylphenyl)tetrahydro-2H-pyran-4-amine hydrochloride
Overview
Description
“N-(4-methylphenyl)tetrahydro-2H-pyran-4-amine hydrochloride” is a chemical compound with the molecular formula C6H13NO . It is a solid substance and is used as a reactant/reagent in the synthesis of various compounds .
Molecular Structure Analysis
The molecular structure of “N-(4-methylphenyl)tetrahydro-2H-pyran-4-amine hydrochloride” is represented by the SMILES stringCNC1CCOCC1
. The InChI key for this compound is WGYZZCUTSHNMET-UHFFFAOYSA-N
. Chemical Reactions Analysis
While specific chemical reactions involving “N-(4-methylphenyl)tetrahydro-2H-pyran-4-amine hydrochloride” are not available, related compounds such as tetrahydropyran can undergo various reactions. For instance, they can participate in Prins-type cyclization reactions .Physical And Chemical Properties Analysis
“N-(4-methylphenyl)tetrahydro-2H-pyran-4-amine hydrochloride” is a solid substance . It has a molecular weight of 115.18 . The compound should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .Scientific Research Applications
Antimicrobial and Anticoccidial Activity
One of the significant applications of N-(4-methylphenyl)tetrahydro-2H-pyran-4-amine hydrochloride and related compounds is in the realm of antimicrobial and anticoccidial activities. Georgiadis (1976) explored the synthesis of various derivatives, finding that some amine adducts exhibited notable coccidiostatic properties, especially when administered orally to chickens, providing protection against Eimeria tenella (Georgiadis, 1976).
Synthesis of Diamides
The compound has also been employed in the synthesis of p-aminobenzoic acid diamides. Agekyan and Mkryan (2015) demonstrated the use of 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxyl chloride in acylation reactions to yield corresponding diamides. This process indicates its potential utility in organic synthesis and chemical research (Agekyan & Mkryan, 2015).
Ultrasound-Mediated Synthesis
In another interesting application, Wang et al. (2011) utilized ultrasound irradiation for the synthesis of 4-hydroxy-6-methyl-3-(1-(phenylimino)ethyl)-2H-pyran-2-one derivatives. This methodology offered advantages like shorter reaction times and higher yields, illustrating the compound's relevance in facilitating more efficient chemical processes (Wang, Zou, Zhao, & Shi, 2011).
Synthesis of Tetrahydronaphthalenes
Thimmarayaperumal and Shanmugam (2017) developed a domino protocol for synthesizing 6-aryl-4-(methylthio/amine-1-yl)-2-oxo-2H-pyran-3-carbonitriles and 4-aryl-2-(amine-1-yl)-5,6,7,8-tetrahydronaphthalene-1-carbonitriles using similar compounds. This process showcased the compound's versatility in the creation of novel polyaromatic hydrocarbons (Thimmarayaperumal & Shanmugam, 2017).
Safety and Hazards
properties
IUPAC Name |
N-(4-methylphenyl)oxan-4-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO.ClH/c1-10-2-4-11(5-3-10)13-12-6-8-14-9-7-12;/h2-5,12-13H,6-9H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMZIKLWZEWKFQL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC2CCOCC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methylphenyl)tetrahydro-2H-pyran-4-amine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.